Isobutyl butyrate Isobutyl butyrate
Brand Name: Vulcanchem
CAS No.: 539-90-2
Catalog No.: VC016813
InChI: InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
SMILES: CCCC(=O)OCC(C)C
Molecular Formula: C8H16O2
Molecular Weight: 144.214

Isobutyl butyrate

* For research use only. Not for human or veterinary use.

CAS No.: 539-90-2

Main Products

Catalog No.: VC016813

Molecular Formula: C8H16O2

Molecular Weight: 144.214

Isobutyl butyrate - 539-90-2

CAS No. 539-90-2
Product Name Isobutyl butyrate
IUPAC Name 2-methylpropyl butanoate
Synonyms N-BUTYRIC ACID ISOBUTYL ESTER;2-methyl-1-butylbutanoate;Butanoic acid, methyl propyl ester;Butanoicacid,2-methylpropylester;butanoicacid2-methylpropylester;Butyric acid, isobutyl ester;butyricacid,isobutylester;butyricacidisobutylester
Molecular Formula C8H16O2
Molecular Weight 144.214
InChI InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
InChIKey RGFNRWTWDWVHDD-UHFFFAOYSA-N
SMILES CCCC(=O)OCC(C)C
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18.0152 g/mol